Cas no 65969-21-3 (3-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-phenylquinazolin-4(3H)-one)

• Product name: 3-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-phenylquinazolin-4(3H)-one
• CAS No: 65969-21-3
• MF: C₂₅H₂₂N₄O
• MW: 394.468385219574
• CID: 1697428
• PubChem ID: 63260

3-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-phenylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-phenylquinazolin-4(3H)-one
• 3-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-2-phenylquinazolin-4-one
• 5-25-11-00074 (Beilstein Handbook Reference)
• 65969-21-3
• DTXSID70984449
• 4(3H)-Quinazolinone, 3-(1-(1H-benzimidazol-2-yl)-2-methylpropyl)-2-phenyl-
• BRN 0712292
• 3-(1-(1H-Benzimidazol-2-yl)-2-methylpropyl)-2-phenyl-4(3H)-quinazolinone

• Inchi： InChI=1S/C25H22N4O/c1-16(2)22(23-26-20-14-8-9-15-21(20)27-23)29-24(17-10-4-3-5-11-17)28-19-13-7-6-12-18(19)25(29)30/h3-16,22H,1-2H3,(H,26,27)
• InChI Key： TVPGKRWEJZREAO-UHFFFAOYSA-N
• SMILES： CC(C)C(C1=NC2=CC=CC=C2N1)N3C(=NC4=CC=CC=C4C3=O)C5=CC=CC=C5

Computed Properties

• Exact Mass: 394.17956
• Monoisotopic Mass: 394.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.35